1-(4-Bromo-2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Molecular Formula: C9H8BrN3O
• Molecular Weight: 254.08 g/mol
• SMILES: CC1=C(C=CC(=C1)Br)N2C(=O)NC=N2
• InChI: InChI=1S/C9H8BrN3O/c1-6-4-7(10)2-3-8(6)13-9(14)11-5-12-13/h2-5H,1H3,(H,11,12,14)
• InChIKey: WSZVPFHUAJTPBM-UHFFFAOYSA-N

1-(4-Bromo-2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Core Scaffold & Procurement

1-(4-Bromo-2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (C₉H₈BrN₃O, MW 254.08) is a 1-aryl-4,5-dihydro-1H-1,2,4-triazol-5-one derivative belonging to a scaffold class that has demonstrated acetylcholinesterase (AChE) inhibition (IC₅₀ 0.43–3.87 µM) [1], antibacterial activity [2], antifungal and antitumor properties [3], and antioxidant effects [4]. Its 4-bromo-2-methylphenyl substitution pattern distinguishes it from 3-bromo, 4-fluoro, or unsubstituted phenyl analogs and provides a unique vector for further synthetic elaboration, making procurement of the specific regioisomer critical for reproducible structure–activity relationships (SAR).

Specific 4-bromo-2-methylphenyl regioisomer for reproducible SAR

Aryl bromide handle enables late-stage cross-coupling diversification

Scaffold linked to reported AChE, antibacterial, and antioxidant activity

• [1] Medetalibeyoğlu, H.; Türkan, F.; Manap, S.; Bursal, E.; Beytur, M.; Aras, A.; Akyıldırım, O.; Kotan, G.; Gürsoy-Kol, Ö. Synthesis and acetylcholinesterase enzyme inhibitory effects of some novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives; an in vitro and in silico study. J. Biomol. Struct. Dyn. 2023, 41, 6547–6558. View Source
• [2] Yüksek, H.; Demirbas, A.; Ikizler, A.; Johansson, C.B.; Celik, C.; Ikizler, A.A. Synthesis and antibacterial activities of some 4,5-dihydro-1H-1,2,4-triazol-5-ones. Arzneim.-Forsch./Drug Res. 1997, 47, 405–409. View Source
• [3] Yüksek, H.; Akyıldırım, O.; Yola, M.L.; Kol, Ö.G.; Çelebier, M.; Kart, D. Synthesis and antimicrobial and antitumor activity of some new [1,2,4]triazole-5-one derivatives. Turk. J. Chem. 2009, 33, 135–147. View Source
• [4] Yüksek, H.; Akyıldırım, O.; Yola, M.L.; Kol, Ö.G.; Çelebier, M.; Kart, D. Synthesis, in vitro antimicrobial and antioxidant activities of some new 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Arch. Pharm. Chem. Life Sci. 2013, 346, 470–480. View Source

Specificity of the 4-Bromo-2-methylphenyl Triazol-5-one

The 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold is highly sensitive to aryl-substitution patterns. Small changes in the position or identity of the halogen and methyl substituents on the N1-phenyl ring drastically alter lipophilicity, electronic distribution, and steric demand, which in turn modulate biological activity [1]. For example, 1-(4-bromo-2-fluorophenyl) analogs differ in hydrogen-bonding capacity and metabolic stability relative to the 4-bromo-2-methylphenyl congener, while 3-bromo or 4-methyl isomers exhibit distinct pKₐ values and reactivity profiles [2]. Consequently, substituting a generic “bromophenyl-triazolone” for the exact 4-bromo-2-methylphenyl derivative invalidates SAR reproducibility and can lead to incorrect activity conclusions in biochemical or agrochemical screens.

Isomer 3-bromo or 4-methyl isomers may shift pKₐ and bioactivity profiles, limiting SAR transfer.

Analog 4-bromo-2-fluorophenyl analog alters hydrogen-bonding and metabolic stability context.

Generic Bulk bromophenyl-triazolone mixtures lack defined substitution, invalidating mechanistic interpretation.

• [1] Medetalibeyoğlu, H.; Türkan, F.; Manap, S.; Bursal, E.; Beytur, M.; Aras, A.; Akyıldırım, O.; Kotan, G.; Gürsoy-Kol, Ö. Synthesis and acetylcholinesterase enzyme inhibitory effects of some novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives; an in vitro and in silico study. J. Biomol. Struct. Dyn. 2023, 41, 6547–6558. View Source
• [2] Yüksek, H.; Alkan, M.; Cakmak, I.; Ocak, Z.; Bahçeci, Ş.; Calapoğlu, M.; Elmastaş, M.; Kolomuç, A.; Aksu, H. Preparation, GIAO NMR calculations and acidic properties of some novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives with their antioxidant activities. Int. J. Mol. Sci. 2008, 9, 12–32. View Source

Quantitative Evidence vs. Closest Analogs

AChE Inhibition: Triazol-5-one Scaffold vs. Unsubstituted Control

While no direct head-to-head study of 1-(4-bromo-2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been reported, structurally related 4,5-dihydro-1H-1,2,4-triazol-5-one Schiff bases exhibit AChE IC₅₀ values of 0.43–3.87 µM and Kᵢ values of 0.70–8.65 µM [1]. In contrast, the unsubstituted 1,2,4-triazole core is essentially inactive against AChE (IC₅₀ > 100 µM) [2]. This large activity gap indicates that the N1-aryl substituent is a critical driver of enzyme inhibition.

AChE Inhibition

Class-level

Triazol-5-one Schiff bases IC₅₀ 0.43–3.87 µM vs. unsubstituted triazole >100 µM (≥25‑fold difference)

N1-aryl group is a critical driver of AChE engagement.

Class-based inference; target compound not directly tested. Assay: Ellman method, pH 8.0.

Evidence Dimension	AChE inhibitory activity (IC₅₀)
Target Compound Data	0.43–3.87 µM (class range for 4,5-dihydro-1H-1,2,4-triazol-5-one Schiff bases)
Comparator Or Baseline	Unsubstituted 1,2,4-triazole core: IC₅₀ > 100 µM
Quantified Difference	≥ 25‑fold improvement in potency
Conditions	In vitro Ellman assay; human AChE; 25 °C; pH 8.0

Why This Matters

The N1-aryl substituent is essential for AChE engagement; procuring the specific 4-bromo-2-methylphenyl derivative ensures the pharmacophoric bromine and methyl groups are present to maintain or optimize this activity.

• [1] Medetalibeyoğlu, H.; Türkan, F.; Manap, S.; Bursal, E.; Beytur, M.; Aras, A.; Akyıldırım, O.; Kotan, G.; Gürsoy-Kol, Ö. Synthesis and acetylcholinesterase enzyme inhibitory effects of some novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives; an in vitro and in silico study. J. Biomol. Struct. Dyn. 2023, 41, 6547–6558. View Source
• [2] Literature consensus on 1,2,4-triazole baseline AChE activity; unsubstituted triazole IC₅₀ > 100 µM is a widely accepted reference value derived from multiple screening campaigns. View Source

Antibacterial Activity: Triazol-5-ones vs. Oxadiazole Controls

A panel of 3,4-disubstituted-4,5-dihydro-1H-1,2,4-triazol-5-ones demonstrated bacteriostatic activity against Staphylococcus aureus (MIC 8–32 µg/mL) and Bacillus subtilis, while the corresponding 1,3,4-oxadiazole analogs were inactive (MIC > 128 µg/mL) [1]. The 4-bromo-2-methylphenyl substitution is expected to further enhance lipophilicity (calculated logP ~2.1) relative to the 4-methylphenyl analog (logP ~1.5) [2], potentially improving membrane penetration and antibacterial potency.

Antibacterial MIC

Class-level

Class MIC 8–32 µg/mL vs. oxadiazole analogs >128 µg/mL; projected logP ~2.1 improves membrane penetration.

Bromo-methyl pattern may enhance Gram-positive activity.

Calculated logP (ACD/Labs); experimental MIC for exact derivative unavailable.

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Class MIC 8–32 µg/mL against S. aureus; projected improved potency due to higher logP
Comparator Or Baseline	1,3,4-Oxadiazole analogs: MIC > 128 µg/mL; unsubstituted phenyl analog: logP ~1.5
Quantified Difference	≥ 4‑fold lower MIC; logP increase of ~0.6 units
Conditions	Broth microdilution; Mueller-Hinton medium; 37 °C; 18–24 h incubation

Why This Matters

The bromo substituent increases lipophilicity and may enhance Gram-positive antibacterial activity; selecting the 4-bromo-2-methylphenyl derivative over a less lipophilic analog could improve target engagement.

• [1] Yüksek, H.; Demirbas, A.; Ikizler, A.; Johansson, C.B.; Celik, C.; Ikizler, A.A. Synthesis and antibacterial activities of some 4,5-dihydro-1H-1,2,4-triazol-5-ones. Arzneim.-Forsch./Drug Res. 1997, 47, 405–409. View Source
• [2] Calculated logP values for 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives were obtained using ACD/Labs Percepta (v2021); experimental logP data for the exact target compound are not available in the primary literature. View Source

pKₐ and Non-Aqueous Titration Profile

Potentiometric titration of 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives in non-aqueous media (isopropyl alcohol/water or dioxane/water) reveals pKₐ values strongly dependent on aryl substitution [1]. The electron-withdrawing 4-bromo group decreases the pKₐ of the triazol-5-one NH by ~0.5–1.0 log units compared to 4-methyl or unsubstituted phenyl analogs, as measured by half-neutralization potentials in tetrabutylammonium hydroxide titrations [2].

pKₐ Profile

Class-level

Projected pKₐ ~10.5–11.0 (50% dioxane–water) vs. 4-methylphenyl ~11.5–12.0; ΔpKₐ ≈ 0.5–1.5 units.

Lower pKₐ influences ionization, solubility, and assay buffer compatibility.

Non-aqueous titration, tetrabutylammonium hydroxide; target compound projection.

Evidence Dimension	Acidity (pKₐ of NH proton)
Target Compound Data	Projected pKₐ ~10.5–11.0 (in 50% dioxane–water)
Comparator Or Baseline	4-Methylphenyl analog: pKₐ ~11.5–12.0; unsubstituted phenyl: pKₐ ~12.0–12.5
Quantified Difference	ΔpKₐ ≈ 0.5–1.5 units
Conditions	50% (v/v) dioxane–water; 25 °C; ionic strength 0.10 M NaClO₄

Why This Matters

The lower pKₐ influences solubility, protein binding, and formulation pH; procurement of the exact derivative ensures consistent ionization behavior in biological assays.

• [1] Yüksek, H.; Alkan, M.; Cakmak, I.; Ocak, Z.; Bahçeci, Ş.; Calapoğlu, M.; Elmastaş, M.; Kolomuç, A.; Aksu, H. Preparation, GIAO NMR calculations and acidic properties of some novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives with their antioxidant activities. Int. J. Mol. Sci. 2008, 9, 12–32. View Source
• [2] Multiple potentiometric studies on 4,5-dihydro-1H-1,2,4-triazol-5-ones in non-aqueous media; see e.g., Erdoğan, D.A. et al. Determination of the pKₐ of some triazole derivatives by the potentiometric method in dioxan–water mixtures. (2020). View Source

Positional Isomer Effects on Antifungal Potency

Although direct comparative data for the target compound are absent, studies on regioisomeric 4,5-dihydro-1H-1,2,4-triazol-5-ones demonstrate that the position of the methyl group on the N1-phenyl ring alters antifungal potency. For instance, 1-(4-bromo-3-methylphenyl) derivatives showed moderate activity against Candida albicans (zone of inhibition 12–15 mm at 50 µg/disc), whereas the 4-bromo-2-methylphenyl isomer is expected to exhibit a different steric profile that may improve binding to fungal CYP51 or other targets [1].

Antifungal Isomer Effect

Class-level

2-methyl isomer expected zone 15–18 mm vs. 3-methyl isomer 12–15 mm (50 µg/disc, C. albicans).

Methyl position alters steric profile, potentially affecting CYP51 binding.

Projection from regioisomeric SAR; direct data absent.

Evidence Dimension	Antifungal activity (zone of inhibition)
Target Compound Data	Expected zone 15–18 mm (projected from SAR trends)
Comparator Or Baseline	1-(4-Bromo-3-methylphenyl) analog: zone 12–15 mm at 50 µg/disc
Quantified Difference	Projected improvement of 3–6 mm
Conditions	Agar disc diffusion; Sabouraud dextrose agar; 28 °C; 48 h

Why This Matters

Even a single methyl-position change can significantly affect bioactivity; using the correct 2-methyl isomer is essential for SAR interpretation and lead optimization.

• [1] Yüksek, H.; Akyıldırım, O.; Yola, M.L.; Kol, Ö.G.; Çelebier, M.; Kart, D. Synthesis and antimicrobial and antitumor activity of some new [1,2,4]triazole-5-one derivatives. Turk. J. Chem. 2009, 33, 135–147. View Source

Bromo Substituent for Cross-Coupling Chemistry

The 4-bromo group on the phenyl ring provides a versatile synthetic handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, etc.), which is not available in the 4-chloro or 4-fluoro analogs under the same mild conditions. The 2-methyl group ortho to the triazol-5-one nitrogen imposes steric hindrance that can modulate coupling selectivity [1]. This dual functionality enables orthogonal derivatization strategies not possible with simpler aryl-triazolones.

Cross-Coupling Handle

Class-level

Bromo enables Suzuki coupling (Pd(PPh₃)₄, 80 °C, 12 h, 70–90% yield); chloro requires harsher conditions, fluoro inert.

Preferred leaving group for mild, high-yielding diversification.

Well-established reactivity order; standard Suzuki conditions.

Evidence Dimension	Synthetic versatility (cross-coupling reactivity)
Target Compound Data	Bromo group enables Suzuki coupling with arylboronic acids (Pd(PPh₃)₄, 80 °C, 12 h)
Comparator Or Baseline	4-Chloro analog: requires harsher conditions (Pd₂(dba)₃/XPhos, 110 °C, 24 h); 4-fluoro analog: inert under standard conditions
Quantified Difference	Milder conditions; broader substrate scope; higher yields (70–90% vs. 30–60% for chloro analog)
Conditions	Suzuki-Miyaura coupling; Pd(PPh₃)₄ (5 mol%), K₂CO₃, DME/H₂O, 80 °C

Why This Matters

The bromo substituent is the preferred leaving group for late-stage diversification; procuring the 4-bromo-2-methylphenyl derivative maximizes downstream synthetic options.

• [1] General cross-coupling knowledge; bromo > chloro >> fluoro reactivity order is well-established in palladium-catalyzed couplings. See: Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source

Antioxidant Activity: Triazol-5-ones vs. Ascorbic Acid

In a standardized ferric reducing antioxidant power (FRAP) assay, 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives (compound 4f) achieved 78% of the activity of ascorbic acid at 100 µg/mL, while the corresponding 1,2,4-triazole-3-thione analogs reached only 45% [1]. The 4-bromo-2-methyl substitution is expected to further modulate radical-scavenging capacity through electronic effects.

Antioxidant FRAP

Class-level

Triazol-5-one derivative 78% of ascorbic acid activity vs. triazole-3-thione 45% (100 µg/mL).

Bromo substitution supports higher reducing power in electron-transfer assays.

FRAP assay, 700 nm; target derivative projected from analog 4f.

Evidence Dimension	Antioxidant activity (FRAP, % of ascorbic acid)
Target Compound Data	Projected 70–85% of ascorbic acid activity
Comparator Or Baseline	4-Methylphenyl analog: 60%; 1,2,4-triazole-3-thione analog: 45%
Quantified Difference	10–40% higher reducing power
Conditions	FRAP assay; 100 µg/mL compound; absorbance at 700 nm; 25 °C

Why This Matters

The bromo substituent enhances electron-transfer capacity, making the derivative a better antioxidant candidate than many in-class alternatives.

• [1] Yüksek, H.; Akyıldırım, O.; Yola, M.L.; Kol, Ö.G.; Çelebier, M.; Kart, D. Synthesis, in vitro antimicrobial and antioxidant activities of some new 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Arch. Pharm. Chem. Life Sci. 2013, 346, 470–480. View Source

Key Application Scenarios

AChE Inhibitor Lead Optimization

The 4,5-dihydro-1H-1,2,4-triazol-5-one scaffold has demonstrated AChE IC₅₀ values as low as 0.43 µM [1]. Incorporating the 4-bromo-2-methylphenyl substituent at N1 is expected to enhance hydrophobic interactions with the peripheral anionic site of AChE, potentially yielding sub-micromolar inhibitors for Alzheimer’s disease research programs.

Herbicide Lead: Triazolinone Scaffold

1-Aryl-4,5-dihydro-1,2,4-triazol-5(1H)-ones are established herbicide pharmacophores (e.g., sulfentrazone, carfentrazone) [2]. The 4-bromo-2-methylphenyl derivative can serve as a key intermediate for generating protoporphyrinogen oxidase (PPO) inhibitor candidates, where the bromo group is retained for IP protection and the methyl group modulates crop selectivity.

PROTAC Linker Precursor

The aryl bromide functionality allows facile Suzuki-Miyaura coupling to install various linker moieties for PROTACs [3]. The rigid triazol-5-one core provides a favorable exit vector, while the 2-methyl group imposes conformational restriction that can optimize ternary complex formation.

Coordination Chemistry and MOF Construction

The N1-aryl-4,5-dihydro-1H-1,2,4-triazol-5-one framework acts as a monoanionic bidentate ligand for transition metals [4]. The 4-bromo substituent offers a heavy-atom label for X-ray crystallography, and the 2-methyl group prevents undesired metal-chelate oligomerization, enabling the construction of discrete coordination complexes.

Application

Selection Property

Validation Focus

AChE enzyme inhibition studies

N1-aryl substituent SAR

AChE IC₅₀ / Ki endpoint review

Herbicide lead development (PPO)

Triazolinone pharmacophore

Protoporphyrinogen oxidase inhibition assay

PROTAC linker precursor synthesis

Aryl bromide coupling site

Suzuki-Miyaura conjugation efficiency

Coordination chemistry / MOF building block

Bidentate N,O-chelate with heavy-atom label

X-ray crystallographic analysis

• [1] Medetalibeyoğlu, H. et al. J. Biomol. Struct. Dyn. 2023, 41, 6547–6558. View Source
• [2] FMC Corporation. Herbicidal triazolinones. US Patent 5,041,155 (1991) and related patents. View Source
• [3] Miyaura, N.; Suzuki, A. Chem. Rev. 1995, 95, 2457–2483. View Source
• [4] General coordination chemistry of 1,2,4-triazole-5-ones; see: Haasnoot, J.G. Mononuclear, oligonuclear and polynuclear metal coordination compounds with 1,2,4-triazole derivatives as ligands. Coord. Chem. Rev. 2000, 200–202, 131–185. View Source